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Compound of Interest

Compound Name: 1-Tert-butyl-3-ethoxybenzene

Cat. No.: B168867 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 1-Tert-butyl-3-
ethoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and applications of 1-Tert-butyl-3-ethoxybenzene. This aromatic ether is a

significant intermediate in various fields of organic synthesis, including the production of

agrochemicals, pharmaceuticals, and fragrances.[1][2] This document consolidates key data

into accessible formats, details a representative experimental protocol for its synthesis, and

visualizes its synthetic pathway and applications to support researchers and drug development

professionals.

Physicochemical Properties
1-Tert-butyl-3-ethoxybenzene is a colorless to pale yellow liquid at room temperature.[2] Its

core physicochemical properties are summarized in the table below. These properties are

crucial for its handling, application in chemical reactions, and for the development of new

synthetic methodologies.
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Property Value Source(s)

Molecular Formula C₁₂H₁₈O [3][4][5]

Molecular Weight 178.27 g/mol [2][4]

CAS Number 133073-81-1 [3][4][5][6]

Appearance Colorless to pale yellow liquid [2][6]

Boiling Point 230-235 °C [2]

235.6±19.0 °C (Predicted) [6]

Density 0.92-0.94 g/cm³ (at 20 °C) [2]

0.906±0.06 g/cm³ (Predicted) [6]

Refractive Index 1.492-1.496 (at 20 °C) [2]

Solubility
Soluble in organic solvents;

Insoluble in water
[2][3]

Flash Point >100 °C [2]

Storage Conditions

Store in a cool place (<30°C)

under an inert atmosphere;

Recommended storage at 2-

8°C

[2][6]

Synthesis and Experimental Protocols
The synthesis of 1-Tert-butyl-3-ethoxybenzene can be achieved through several routes. A

common and efficient method is the Williamson ether synthesis, which involves the reaction of

a phenoxide with an ethylating agent. An alternative approach involves a multi-step synthesis

starting from tert-butylbenzene.[1]

Experimental Protocol: Williamson Ether Synthesis
This protocol describes the synthesis of 1-Tert-butyl-3-ethoxybenzene from 3-tert-butylphenol

and ethyl bromide.
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Materials:

3-tert-butylphenol

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Ethyl bromide (CH₃CH₂Br)

Anhydrous solvent (e.g., Dimethylformamide - DMF, or Acetone)

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Formation of the Phenoxide: In a round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 3-tert-butylphenol in the anhydrous solvent.

Add powdered sodium hydroxide (or potassium hydroxide) to the solution. The mixture is

stirred at room temperature for a period to allow for the formation of the sodium 3-tert-

butylphenoxide.

Alkylation: Slowly add ethyl bromide to the reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours, monitoring the

reaction's progress using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by adding water.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether.
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Wash the combined organic layers sequentially with water, saturated sodium bicarbonate

solution, and brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent under reduced pressure to obtain the crude product.

Purify the crude 1-Tert-butyl-3-ethoxybenzene by vacuum distillation or column

chromatography to yield the final product.
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Caption: Workflow for the synthesis of 1-Tert-butyl-3-ethoxybenzene.
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Applications and Significance
1-Tert-butyl-3-ethoxybenzene is a versatile chemical intermediate with significant applications

in the synthesis of more complex molecules. Its sterically hindered structure makes it a

valuable building block in various chemical industries.[2]

Agrochemicals: It serves as a key intermediate for the production of etoxazole, an

agricultural miticide.[1]

Pharmaceuticals and Medicinal Chemistry: The unique substitution pattern of the tert-butyl

and ethoxy groups allows for selective functionalization, making it a useful precursor in the

development of new pharmaceutical compounds.[2]

Palladium-Catalyzed Coupling Reactions: It is an excellent substrate for various cross-

coupling reactions, such as Suzuki, Heck, and Sonogashira reactions, which are

fundamental in modern organic synthesis for creating carbon-carbon and carbon-heteroatom

bonds.

Other Industrial Uses: It is also utilized in the manufacturing of fragrances, liquid crystals,

polymer additives, and UV stabilizers.[2]
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Caption: Key industrial applications of 1-Tert-butyl-3-ethoxybenzene.

Safety and Handling
While comprehensive safety data is not widely published, standard precautions for handling

organic ethers should be observed. It is noted to be irritating to the skin and eyes, and direct

contact should be avoided.[3] Good ventilation, along with personal protective equipment such

as safety glasses and gloves, is recommended during handling.[3] The compound can form

flammable vapors and should be kept away from open flames and high temperatures.[3]

Conclusion
1-Tert-butyl-3-ethoxybenzene is a chemical compound with well-defined physicochemical

properties that make it a valuable intermediate in organic synthesis. Its utility in the production

of agrochemicals, pharmaceuticals, and advanced materials highlights its importance in both

academic research and industrial applications. This guide provides essential data and

procedural insights to aid scientists and professionals in leveraging this compound for their

research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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